1-{4-[4-(4-Methoxyphenyl)-1-piperazinyl]-6-methyl-1-phenyl-2-thioxo-1,2-dihydro-5-pyrimidinyl}ethanone

• Molecular Formula: C24H26N4O2S
• Molecular Weight: 434.6 g/mol
• IUPAC Name: 1-[4-[4-(4-methoxyphenyl)piperazin-1-yl]-6-methyl-1-phenyl-2-sulfanylidenepyrimidin-5-yl]ethanone
• InChI: InChI=1S/C24H26N4O2S/c1-17-22(18(2)29)23(25-24(31)28(17)20-7-5-4-6-8-20)27-15-13-26(14-16-27)19-9-11-21(30-3)12-10-19/h4-12H,13-16H2,1-3H3
• InChI Key: GDPYWRWORXNXDP-UHFFFAOYSA-N
• SMILES: CC1=C(C(=NC(=S)N1C2=CC=CC=C2)N3CCN(CC3)C4=CC=C(C=C4)OC)C(=O)C

Description

1-{4-[4-(4-Methoxyphenyl)-1-piperazinyl]-6-methyl-1-phenyl-2-thioxo-1,2-dihydro-5-pyrimidinyl}ethanone, also known as ML-18, is a synthetic compound that has been extensively studied for its potential use in scientific research. It belongs to the class of pyrimidine derivatives and has shown promising results in various studies related to neuroscience and pharmacology.

Mechanism of Action

1-{4-[4-(4-Methoxyphenyl)-1-piperazinyl]-6-methyl-1-phenyl-2-thioxo-1,2-dihydro-5-pyrimidinyl}ethanone acts as a selective antagonist of the dopamine D3 receptor. It binds to the receptor and blocks the binding of dopamine, which is a neurotransmitter involved in the reward pathway. By blocking the dopamine D3 receptor, 1-{4-[4-(4-Methoxyphenyl)-1-piperazinyl]-6-methyl-1-phenyl-2-thioxo-1,2-dihydro-5-pyrimidinyl}ethanone may reduce the rewarding effects of drugs of abuse, such as cocaine and methamphetamine.
Biochemical and Physiological Effects:
Studies have shown that 1-{4-[4-(4-Methoxyphenyl)-1-piperazinyl]-6-methyl-1-phenyl-2-thioxo-1,2-dihydro-5-pyrimidinyl}ethanone can reduce drug-seeking behavior in animals trained to self-administer cocaine or methamphetamine. It has also been shown to reduce the locomotor activity induced by these drugs. In addition, 1-{4-[4-(4-Methoxyphenyl)-1-piperazinyl]-6-methyl-1-phenyl-2-thioxo-1,2-dihydro-5-pyrimidinyl}ethanone has been shown to improve motor function in animal models of Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-{4-[4-(4-Methoxyphenyl)-1-piperazinyl]-6-methyl-1-phenyl-2-thioxo-1,2-dihydro-5-pyrimidinyl}ethanone in laboratory experiments is its selectivity for the dopamine D3 receptor. This allows researchers to study the specific effects of blocking this receptor without affecting other dopamine receptors. However, one limitation of using 1-{4-[4-(4-Methoxyphenyl)-1-piperazinyl]-6-methyl-1-phenyl-2-thioxo-1,2-dihydro-5-pyrimidinyl}ethanone is its low solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for research on 1-{4-[4-(4-Methoxyphenyl)-1-piperazinyl]-6-methyl-1-phenyl-2-thioxo-1,2-dihydro-5-pyrimidinyl}ethanone. One area of interest is its potential use in the treatment of drug addiction. Studies have shown that 1-{4-[4-(4-Methoxyphenyl)-1-piperazinyl]-6-methyl-1-phenyl-2-thioxo-1,2-dihydro-5-pyrimidinyl}ethanone can reduce drug-seeking behavior in animals, and further research is needed to determine its potential as a treatment for addiction in humans. Another area of interest is its potential use as a radioligand in PET imaging studies. 1-{4-[4-(4-Methoxyphenyl)-1-piperazinyl]-6-methyl-1-phenyl-2-thioxo-1,2-dihydro-5-pyrimidinyl}ethanone has shown promising results in preclinical studies, and further research is needed to determine its potential for use in human imaging studies. Finally, 1-{4-[4-(4-Methoxyphenyl)-1-piperazinyl]-6-methyl-1-phenyl-2-thioxo-1,2-dihydro-5-pyrimidinyl}ethanone may have potential applications in the treatment of Parkinson's disease and schizophrenia, and further research is needed to explore these possibilities.

Synthesis Methods

The synthesis of 1-{4-[4-(4-Methoxyphenyl)-1-piperazinyl]-6-methyl-1-phenyl-2-thioxo-1,2-dihydro-5-pyrimidinyl}ethanone involves the reaction of 4-(4-methoxyphenyl)piperazine with 2-thioxo-1,2-dihydropyrimidine-5-carbaldehyde in the presence of a catalyst. The resulting compound is then treated with ethyl chloroacetate to yield the final product, 1-{4-[4-(4-Methoxyphenyl)-1-piperazinyl]-6-methyl-1-phenyl-2-thioxo-1,2-dihydro-5-pyrimidinyl}ethanone.

Scientific Research Applications

1-{4-[4-(4-Methoxyphenyl)-1-piperazinyl]-6-methyl-1-phenyl-2-thioxo-1,2-dihydro-5-pyrimidinyl}ethanone has been studied for its potential use as a selective dopamine D3 receptor antagonist. It has shown promising results in preclinical studies related to drug addiction, Parkinson's disease, and schizophrenia. 1-{4-[4-(4-Methoxyphenyl)-1-piperazinyl]-6-methyl-1-phenyl-2-thioxo-1,2-dihydro-5-pyrimidinyl}ethanone has also been studied for its potential use as a radioligand in positron emission tomography (PET) imaging studies.